molecular formula C14H12FNO2 B8306378 2-[2-(3-Fluoro-phenyl)-ethyl]-nicotinic acid

2-[2-(3-Fluoro-phenyl)-ethyl]-nicotinic acid

Cat. No.: B8306378
M. Wt: 245.25 g/mol
InChI Key: KBJLTLNOUZYWLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(3-Fluoro-phenyl)-ethyl]-nicotinic acid is a useful research compound. Its molecular formula is C14H12FNO2 and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12FNO2

Molecular Weight

245.25 g/mol

IUPAC Name

2-[2-(3-fluorophenyl)ethyl]pyridine-3-carboxylic acid

InChI

InChI=1S/C14H12FNO2/c15-11-4-1-3-10(9-11)6-7-13-12(14(17)18)5-2-8-16-13/h1-5,8-9H,6-7H2,(H,17,18)

InChI Key

KBJLTLNOUZYWLN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CCC2=C(C=CC=N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve diisopropylamine (3.8 mL, 27.3 mmol) in dry tetrahydrofuran (75 mL). Chill the resulting mixture to −78° C. and add butyl lithium (1.6M solution in hexanes, 17.1 mL, 27.3 mmol). Warm the reaction mixture to 0° C. and add a fine slurry of 2-methyl-nicotinic acid (1.5 g, 10.9 mmol) in THF (25 mL) portionwise during 10 min. Stir the resulting slurry for 1 h, then add 3-fluorobenzyl bromide (2.0 mL, 16.4 mmol) and stir 5 min. Quench the reaction with water (100 mL). Extract the reaction mixture with diethyl ether (100 mL). Adjust the pH of the aqueous layer to 3.1 with concentrated aqueous hydrochloric acid solution. Treat the resulting slurry with ethyl acetate and stir to dissolve all solids. Separate the layers and extract the aqueous layer with ethyl acetate. Concentrate the combined extracts to dryness. LCMS (APCI-pos): 244.1 (M+H).
Quantity
3.8 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
17.1 mL
Type
reactant
Reaction Step Two
Quantity
1.5 g
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Quantity
2 mL
Type
reactant
Reaction Step Four

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